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Compound of Interest

Compound Name: 4-Chloroanisole

Cat. No.: B146269 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
chloroanisole, a key intermediate in the synthesis of pharmaceuticals and other fine

chemicals. The document is intended for researchers, scientists, and professionals in drug

development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data. This guide also outlines the typical experimental

protocols for obtaining these spectra.

Data Presentation
The following tables summarize the key quantitative spectroscopic data for 4-chloroanisole.

Table 1: ¹H NMR Spectroscopic Data for 4-Chloroanisole
Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.23 Doublet (d) 8.8 2H
Ar-H (ortho to -

OCH₃)

6.82 Doublet (d) 8.8 2H
Ar-H (ortho to -

Cl)

3.78 Singlet (s) - 3H -OCH₃

Solvent: CDCl₃, Instrument Frequency: 400 MHz
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Table 2: ¹³C NMR Spectroscopic Data for 4-Chloroanisole
Chemical Shift (δ) ppm Assignment

158.3 C-OCH₃

129.3 C-H (ortho to -OCH₃)

125.6 C-Cl

115.2 C-H (ortho to -Cl)

55.5 -OCH₃

Solvent: CDCl₃, Instrument Frequency: 100 MHz[1]

Table 3: Infrared (IR) Spectroscopic Data for 4-
Chloroanisole

Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

3100-3000 Medium C-H Stretch Aromatic C-H

3000-2850 Medium C-H Stretch -CH₃

1600-1585 Medium C-C Stretch (in-ring) Aromatic

1500-1400 Medium C-C Stretch (in-ring) Aromatic

1320-1000 Strong C-O Stretch Aryl Ether

850-550 Medium C-Cl Stretch Aryl Halide

900-675 Strong C-H "oop" Aromatic

Table 4: Mass Spectrometry (MS) Data for 4-
Chloroanisole
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m/z Relative Intensity Proposed Fragment

142/144 High (Molecular Ion) [C₇H₇ClO]⁺

127/129 High [C₆H₄ClO]⁺

99 High [C₆H₄O]⁺

77 Medium [C₆H₅]⁺

Ionization Mode: Electron Ionization (EI)

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for 4-chloroanisole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 4-chloroanisole is prepared by dissolving approximately 10-20 mg of the

compound in about 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃), in a

standard 5 mm NMR tube. The spectrometer is locked onto the deuterium signal of the solvent

to ensure field stability. Shimming is then performed to optimize the homogeneity of the

magnetic field. For ¹H NMR, typically 8 to 16 scans are acquired. For ¹³C NMR, a greater

number of scans is usually necessary to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy
For a liquid sample like 4-chloroanisole, the spectrum can be obtained by placing a drop of

the neat liquid between two salt plates (e.g., NaCl or KBr) to form a thin film. The plates are

then mounted in the spectrometer's sample holder. Alternatively, an Attenuated Total

Reflectance (ATR) accessory can be used by placing a drop of the sample directly onto the

ATR crystal. A background spectrum is typically run first and then automatically subtracted from

the sample spectrum.

Mass Spectrometry (MS)
Mass spectra are commonly obtained using a Gas Chromatograph-Mass Spectrometer (GC-

MS). A dilute solution of 4-chloroanisole in a volatile organic solvent (e.g., dichloromethane or
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methanol) is injected into the GC. The sample is vaporized and separated from the solvent on a

capillary column before entering the mass spectrometer. Electron Ionization (EI) at 70 eV is a

common method for ionizing the sample, which then fragments. The mass analyzer separates

the resulting ions based on their mass-to-charge ratio.

Visualizations
Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-chloroanisole.
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Caption: General workflow for spectroscopic analysis.

Mass Spectrometry Fragmentation of 4-Chloroanisole
The following diagram illustrates the proposed electron ionization fragmentation pathway for 4-
chloroanisole.
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Caption: Proposed EI fragmentation of 4-Chloroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 4-Chloroanisole: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146269#spectroscopic-data-of-4-chloroanisole-nmr-
ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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